3,3-Diphenyl-3H-benzo[f]chromene

• IUPAC Name: 3,3-diphenylbenzo[f]chromene
• InChI: InChI=1S/C25H18O/c1-3-10-20(11-4-1)25(21-12-5-2-6-13-21)18-17-23-22-14-8-7-9-19(22)15-16-24(23)26-25/h1-18H
• InChI Key: UBNNJVRNPJVYBU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2(C=CC3=C(O2)C=CC4=CC=CC=C43)C5=CC=CC=C5
• Molecular Formula: C25H18O
• DSSTOX Substance ID: DTXSID0063365
• Molecular Weight: 334.4 g/mol
• CAS RN: 4222-20-2

Description

3,3-Diphenyl-3H-benzo[f]chromene is a research chemical compound used in the preparation and photochromism of naphthopyrans, pyranoquinolines, pyranoquinazolines, and pyranoquinoxalines.

Synthesis Analysis

The synthesis of 3,3-diphenyl-3H-benzo[f]chromenes involves the use of an aza-15-crown-5-ether unit or a dimethylamino group. A spectrokinetic study of light-controlled complexation of these compounds with Ca2+ in acetonitrile has been reported.

Chemical Reactions Analysis

The chemical reactions involving this compound are related to its photochromic behavior. The affinity of the azacrown chromene to Ca2+ decreases substantially upon a photoinduced ring-opening reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 334.4 g/mol, a computed XLogP3-AA of 6.7, no hydrogen bond donors, one hydrogen bond acceptor, two freely rotating bonds, and a topological polar surface area of 9.2 Ų.

Scientific Research Applications

Photochromism and Spectrokinetic Properties

• Photochromism in Crystals : 3,3-Diphenyl-3H-benzo[f]chromene demonstrates photochromism in crystalline states. This property is shared among certain chromene compounds and is significant in the study of photoresponsive materials (Hobley et al., 2000).
• Light-Controlled Complexation : It is involved in light-controlled complexation, particularly its compounds containing an aza-15-crown-5-ether unit or a dimethylamino group, showing varied cation-binding capacities under UV irradiation (Fedorova et al., 2003).
• Excited State Dynamics : The photodynamics of chromenes, including this compound, have been studied using nano- and femtosecond time-resolved techniques, providing insights into molecular dynamics after photoexcitation (Gentili et al., 2004).

Synthesis and Chemical Reactions

• Synthetic Methods : Innovative synthesis methods for derivatives of this compound have been developed, such as ultrasound-assisted one-pot synthesis, highlighting its chemical versatility (Sandaroos & Damavandi, 2013).
• Complexation with Metal Cations : Studies show its ability to form complexes with various metal cations, affecting the spectroscopic and kinetic behavior of its photomerocyanine isomers. This property is crucial for applications in materials science and coordination chemistry (Chebun’kova et al., 2005).

Applications in Materials Science

• Optical Properties : The optical properties of diphenyl-chromene derivatives, including this compound, have been extensively studied, contributing to the development of photochromic materials and their potential use in various technologies (Arnall-Culliford et al., 2003).
• Molecular Structure and Photodynamics : The investigation into its molecular structure and photodynamics in different matrices, such as ormosil matrix coatings, reveals its potential for advanced material applications (Fang et al., 2015).

Scientific Research Applications of this compound

Photochromism and Spectrokinetic Properties

• Photochromism in Crystals : this compound demonstrates photochromism in crystalline states. This property is shared among certain chromene compounds and is significant in the study of photoresponsive materials (Hobley et al., 2000).
• Light-Controlled Complexation : It is involved in light-controlled complexation, particularly its compounds containing an aza-15-crown-5-ether unit or a dimethylamino group, showing varied cation-binding capacities under UV irradiation (Fedorova et al., 2003).
• Excited State Dynamics : The photodynamics of chromenes, including this compound, have been studied using nano- and femtosecond time-resolved techniques, providing insights into molecular dynamics after photoexcitation (Gentili et al., 2004).

Synthesis and Chemical Reactions

• Synthetic Methods : Innovative synthesis methods for derivatives of this compound have been developed, such as ultrasound-assisted one-pot synthesis, highlighting its chemical versatility (Sandaroos & Damavandi, 2013).
• Complexation with Metal Cations : Studies show its ability to form complexes with various metal cations, affecting the spectroscopic and kinetic behavior of its photomerocyanine isomers. This property is crucial for applications in materials science and coordination chemistry (Chebun’kova et al., 2005).

Applications in Materials Science

• Optical Properties : The optical properties of diphenyl-chromene derivatives, including this compound, have been extensively studied, contributing to the development of photochromic materials and their potential use in various technologies (Arnall-Culliford et al., 2003).
• Molecular Structure and Photodynamics : The investigation into its molecular structure and photodynamics in different matrices, such as ormosil matrix coatings, reveals its potential for advanced material applications (Fang et al., 2015).

Biochemical Analysis

Biochemical Properties

3,3-Diphenyl-3H-benzo[f]chromene plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been observed to interact with cytochrome P450 enzymes, which are crucial for the metabolism of many substances in the body . The nature of these interactions often involves binding to the active sites of these enzymes, potentially inhibiting or modifying their activity.

Cellular Effects

The effects of this compound on different cell types and cellular processes are profound. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For example, studies have shown that this compound can modulate the expression of certain genes involved in cell proliferation and apoptosis . Additionally, it can alter metabolic pathways, leading to changes in the levels of various metabolites within the cell.

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It can bind to specific biomolecules, leading to enzyme inhibition or activation. For instance, its interaction with cytochrome P450 enzymes can result in the inhibition of these enzymes, affecting the metabolism of other compounds . Furthermore, it can influence gene expression by interacting with transcription factors or other regulatory proteins.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The stability and degradation of this compound are crucial factors that influence its long-term effects on cellular function. Studies have shown that it remains stable under certain conditions but can degrade over time, leading to a decrease in its activity . Long-term exposure to this compound in in vitro or in vivo studies has shown varying effects on cellular functions, depending on the concentration and duration of exposure.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, it may exhibit beneficial effects, such as modulating enzyme activity or gene expression. At higher doses, it can lead to toxic or adverse effects, including cellular damage or apoptosis . Threshold effects have been observed, where a specific dosage range results in significant changes in cellular functions.

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes such as cytochrome P450, which play a crucial role in its metabolism . These interactions can affect metabolic flux and the levels of different metabolites within the cell. The compound’s metabolism can lead to the formation of various intermediate products, which may have their own biological activities.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are essential for its biological activity. It can interact with specific transporters or binding proteins that facilitate its movement across cellular membranes . The localization and accumulation of this compound within different cellular compartments can influence its activity and function.

Subcellular Localization

The subcellular localization of this compound is critical for its activity. It may be directed to specific compartments or organelles within the cell through targeting signals or post-translational modifications . The localization of this compound can affect its interactions with other biomolecules and its overall biological activity.

Q & A

A: NPY is a photochromic compound, meaning it undergoes a reversible color change upon exposure to UV light. [, , ] This unique characteristic makes it a promising candidate for applications such as variable optical transmission materials, photomodulated materials, and photoswitchable systems. [, , ]

A: UV irradiation causes the pyranic ring in NPY to open, forming colored open forms called photomerocyanines. These photomerocyanines exist as different isomers, primarily transoid-cis and transoid-trans. [, , ] Removing the UV source initiates a thermal back-isomerization process, returning the molecule to its colorless closed-ring form. []

A: Studies have shown that solvent polarity significantly impacts the absorption spectra of the colored open forms and the kinetics of the thermal bleaching process. [] For instance, embedding NPY in organically modified silica films with varying polarities demonstrated a shift of up to 35 nm in the absorption band of the open form, impacting the perceived color. [] Additionally, increasing the solvent viscosity can slow down the thermal cyclization rate. []

A: UV irradiation of NPY initially forms the transoid-cis isomer as the predominant colored species. [, ] Further irradiation can lead to the formation of the transoid-trans isomer, typically a long-lived photoproduct. [] NMR spectroscopy studies have been instrumental in identifying and characterizing these isomers. [, ] Additionally, a third, short-lived isomer is often observed during the initial stages of the photochromic process. []

A: Understanding the reaction kinetics, particularly the thermal fading process, is crucial for practical applications. [, ] By analyzing the bleaching rate of the different photomerocyanine isomers, researchers can tailor the fading time for specific applications. [] For instance, ellipsometry techniques allow for high-accuracy characterization of the dynamic photochromic transitions and determination of kinetic constants. []

A: Introducing different substituents on the NPY scaffold significantly impacts its photochromic behavior. [, , , , , , ] For example, incorporating a dimethylamino group at the 8-position leads to a significant bathochromic shift (red-shift) in the absorption of the colored form. [] Similarly, attaching thiophene units via an acetylenic junction can influence the excited state dynamics and the overall photochromic efficiency. [, ]

A: Computational methods, such as ab initio calculations, are essential for exploring the potential energy surfaces involved in the photochromic process. [] These calculations provide valuable insights into the barriers separating different isomeric forms, both in the ground and excited states, and aid in understanding the step-by-step dynamics of the photoreaction. []

A: NPY derivatives have shown potential in various fields. For example, incorporating a ureido group can induce self-assembling properties, leading to the development of photoswitchable supramolecular architectures. [] Furthermore, incorporating azacrown ether units enables light-controlled complexation with metal cations, opening possibilities for applications such as sensors and molecular switches. [, ]

A: Yes, researchers have successfully embedded NPY into various matrices like sol-gel prepared organically modified silica films [] and polyurea microcapsules. [] These systems offer enhanced stability and facilitate the development of functional devices. For instance, microencapsulation with polyurea via interfacial polymerization provides protection from environmental factors and improves the material's longevity. []

A: Despite its promising properties, NPY faces challenges like potential photodegradation upon prolonged UV exposure. [] Research focuses on enhancing its photostability, for example, by incorporating photostabilizers like bis(2,2,6,6-tetramethyl-4-piperidinyl)sebacate (HALS 770) during microencapsulation. []